Cas no 852691-03-3 (Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 852691-03-3
• MF: C₁₁H₁₅F₃N₂O₂
• MW: 264.244213342667
• MDL: MFCD04973716
• CID: 1087617
• PubChem ID: 2782985
• Update Time: 2025-11-02

Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• MFCD04973716
• FT-0745725
• 11W-0263
• DTXSID10382389
• CJB69103
• ethyl 1-tert-butyl-5-(trifluoromethyl)pyrazole-4-carboxylate
• J-520503
• 852691-03-3
• 1-tert-butyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
• CS-0326260
• Ethyl1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• AKOS005069603
• SCHEMBL574225
• DA-34645

• MDL： MFCD04973716
• Inchi： 1S/C11H15F3N2O2/c1-5-18-9(17)7-6-15-16(10(2,3)4)8(7)11(12,13)14/h6H,5H2,1-4H3
• InChI Key： SBLLZGMBYZIVGM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NN1C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 264.10856221g/mol
• Monoisotopic Mass: 264.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Comprehensive Guide to Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 852691-03-3)

Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 852691-03-3) is a specialized pyrazole derivative widely used in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group, enhancing its reactivity and making it valuable for drug discovery and material science applications. Researchers often search for pyrazole-based intermediates like this for developing novel bioactive molecules.

The molecular structure of Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate includes a tert-butyl group and a trifluoromethyl substituent, which contribute to its stability and lipophilicity. These properties make it particularly useful in medicinal chemistry, where scientists explore its potential as a building block for kinase inhibitors or other therapeutic agents. Recent trends in AI-driven drug discovery have increased interest in such compounds for virtual screening and molecular docking studies.

In agrochemical applications, 852691-03-3 serves as a precursor for developing crop protection agents. The trifluoromethyl group is known to enhance the biological activity of pesticides, aligning with the growing demand for sustainable agriculture solutions. This compound's stability under various conditions makes it suitable for formulation studies, addressing common queries about chemical stability in agricultural products.

The synthesis of Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Researchers frequently search for optimized synthetic routes to improve yield and purity, reflecting the compound's importance in process chemistry. Recent publications have explored greener synthesis methods, responding to the industry's focus on environmentally friendly chemical production.

Analytical characterization of 852691-03-3 employs techniques like NMR spectroscopy and mass spectrometry, which are common search terms among quality control professionals. The compound's distinct spectral features facilitate its identification in complex mixtures, making it valuable for method development in analytical chemistry laboratories.

Market demand for pyrazole derivatives like Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate continues to grow, driven by pharmaceutical R&D and agricultural innovation. Suppliers often highlight its high purity grades and custom synthesis options, addressing frequent purchaser inquiries about bulk availability and technical specifications.

Storage and handling of 852691-03-3 require standard laboratory precautions, with particular attention to moisture sensitivity—a common concern reflected in safety-related searches. The compound's long-term stability data and compatibility information are frequently requested by industrial users implementing quality management systems.

Recent patent literature reveals growing applications of Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate in electronic materials, particularly for organic semiconductors. This emerging application aligns with searches for novel material precursors in the electronics industry, demonstrating the compound's versatility beyond traditional uses.

Regulatory aspects of 852691-03-3 remain compliant with major chemical inventories, making it accessible for global research collaborations. This addresses frequent regulatory queries from international researchers concerned about chemical compliance and import/export restrictions.

Future research directions for Ethyl 1-(tert-butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate may explore its potential in catalysis and material science, reflecting broader trends in multifunctional chemical building blocks. The compound's unique structural features continue to inspire innovation across multiple scientific disciplines.